3-methyl-N-(9-oxo-9H-fluoren-1-yl)benzenesulfonamide

• IUPAC Name: 3-methyl-N-(9-oxofluoren-1-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15NO3S/c1-13-6-4-7-14(12-13)25(23,24)21-18-11-5-10-16-15-8-2-3-9-17(15)20(22)19(16)18/h2-12,21H,1H3
• InChI Key: DJIDXEXAFYBXBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC3=C2C(=O)C4=CC=CC=C34
• Molecular Formula: C20H15NO3S
• Molecular Weight: 349.4 g/mol
• CAS No.: 866155-08-0

Description

3-methyl-N-(9-oxo-9H-fluoren-1-yl)benzenesulfonamide, also known as MFS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MFS is a sulfonamide derivative that has been synthesized through various methods and has shown promising results in its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Hydrogen-Bonding Patterns and Crystal Structures

Benzenesulfonamides, such as 4-amino-N-(5-methyl-3-isoxazolyl)benzenesulfonamide, have been studied for their hydrogen-bonding patterns, showcasing their significance in crystal engineering and the design of pharmaceutical compounds. For example, Subashini et al. (2007) explored the hydrogen-bonding patterns in 4-[(5-methylisoxazol-3-yl)aminosulfonyl]anilinium chloride, highlighting the importance of these interactions in determining the crystal packing and stability of such compounds (Subashini et al., 2007).

Photodynamic Therapy and Cancer Treatment

Benzenesulfonamide derivatives have been found to play a significant role in photodynamic therapy (PDT) for cancer treatment. Pişkin et al. (2020) synthesized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, demonstrating high singlet oxygen quantum yield, making it a promising candidate for PDT in cancer treatment (Pişkin et al., 2020).

Spectroscopic Studies and Molecular Conformation

The shapes and conformations of sulfonamides, including benzenesulfonamides, are critical in understanding their biochemical interactions and pharmacophoric properties. Vigorito et al. (2022) conducted a rotational spectroscopy study on benzenesulfonamides to determine their conformations, offering insights into how different substituents influence their structures. This research is fundamental in the design of more effective drugs (Vigorito et al., 2022).

Synthesis and Chemical Reactions

Benzenesulfonamides serve as key intermediates in synthetic chemistry, facilitating various chemical reactions and the production of complex molecules. Miura et al. (1998) reported on the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes, demonstrating the versatility of these compounds in synthetic organic chemistry (Miura et al., 1998).